Cas no 354143-53-6 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-)

1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- structure
354143-53-6 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
CAS No:354143-53-6
MF:C4H5N3O3
MW:143.100800275803
CID:303092
PubChem ID:3819709
Update Time:2025-04-19

1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
    • 4-(methylamino)-1,2,5-oxadiazole-3-carboxylic acid
    • AC1MXQEB
    • AG-F-22548
    • CTK1C1773
    • EU-0001986
    • MolPort-002-325-056
    • Oprea1_071242
    • STK387572
    • AKOS004912751
    • 4-(methylamino)furazan-3-carboxylic acid
    • 354143-53-6
    • DTXSID10396860
    • 1,2,5-Oxadiazole-3-carboxylicacid,4-(methylamino)-
    • Inchi: 1S/C4H5N3O3/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
    • InChI Key: YKFIMFVAUGGIQD-UHFFFAOYSA-N
    • SMILES: O1N=C(C(=O)O)C(=N1)NC

Computed Properties

  • Exact Mass: 143.03300
  • Monoisotopic Mass: 143.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.25000
  • LogP: -0.11750
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